Cas no 901257-66-7 (N-(furan-2-yl)methyl-2-{5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}acetamide)

• Product Name: N-(furan-2-yl)methyl-2-{5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}acetamide
• CAS No: 901257-66-7
• MF: C₂₃H₂₁N₃O₃S
• MW: 419.49614405632
• CID: 6011164
• PubChem ID: 20851986
• Update Time: 2025-07-17

N-(furan-2-yl)methyl-2-{5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-2-{5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}acetamide
• N-(furan-2-ylmethyl)-2-[[5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl]acetamide
• AKOS001789490
• F3407-0895
• N-(furan-2-ylmethyl)-2-((5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-yl)thio)acetamide
• VU0626252-1
• 901257-66-7
• N-(2-furylmethyl)-2-{[5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-yl]thio}acetamide
• N-[(furan-2-yl)methyl]-2-{[5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide

• Inchi： 1S/C23H21N3O3S/c1-28-18-11-9-16(10-12-18)21-23(26-22(25-21)17-6-3-2-4-7-17)30-15-20(27)24-14-19-8-5-13-29-19/h2-13H,14-15H2,1H3,(H,24,27)(H,25,26)
• InChI Key： RNDGOPVNGYGSIN-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)CSC1=C(C2=CC=C(OC)C=C2)NC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 419.13036271g/mol
• Monoisotopic Mass: 419.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on N-(furan-2-yl)methyl-2-{5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}acetamide

Introduction to N-(furan-2-yl)methyl-2-{5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}acetamide and Its Significance in Modern Chemical Biology

N-(furan-2-yl)methyl-2-{5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}acetamide, with the CAS number 901257-66-7, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's unique structural composition, featuring a combination of furan, imidazole, and phenyl rings, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The structural motif of N-(furan-2-yl)methyl-2-{5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}acetamide is particularly noteworthy. The presence of a furan ring at the N-(furan-2-yl)methyl position introduces a polar aromatic system that can engage in hydrogen bonding and π-stacking interactions with biological targets. This feature is complemented by the imidazole ring, which is known for its ability to interact with various biological molecules through hydrogen bonding and electrostatic interactions. The phenyl ring substituents further enhance the compound's potential for binding to biological targets by providing additional aromatic surfaces for π-stacking interactions.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with diseases. N-(furan-2-yl)methyl-2-{5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}acetamide has been explored as a potential lead compound in several research studies aimed at identifying novel therapeutic agents. Its unique structural features make it a versatile scaffold for drug discovery, allowing for modifications that can fine-tune its biological activity and selectivity.

One of the most compelling aspects of N-(furan-2-yl)methyl-2-{5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}acetamide is its potential to interact with various biological targets. For instance, studies have shown that similar compounds containing furan and imidazole moieties can exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. The presence of the 4-methoxyphenyl group further enhances the compound's potential by introducing a hydroxymethyl group that can engage in hydrogen bonding interactions, thereby increasing its binding affinity to biological targets.

The synthesis of N-(furan-2-yl)methyl-2-{5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}acetamide presents both challenges and opportunities for chemists. The multi-step synthesis involves the careful assembly of various functional groups, including the furan ring, imidazole ring, and phenyl substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure of the molecule. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also provide valuable insights into the development of similar compounds for future research.

In terms of biological activity, preliminary studies on N-(furan-2-yl)methyl-2-{5-(4-methoxyphenyl)-2-phenoxyimino}-3-hydroxypropionitrile, a related compound, have shown promising results in modulating certain biological pathways. These findings have encouraged researchers to explore the potential of N-(furan-rimethylmethylene)-N'-[(E)-(3-hydroxypropenoyl)thio]-N-furfurylurea, another derivative, as a therapeutic agent. The structural similarities between these compounds suggest that they may share similar mechanisms of action, making them valuable candidates for further investigation.

The role of computational chemistry in the study of N-(furan-rimethylmethylene)-N'-[(E)-(3-hydroxypropenoyl)thio]-N-furfurylurea cannot be overstated. Molecular modeling techniques have been employed to predict the binding modes of these compounds to their target proteins. These computational studies not only provide insights into the molecular interactions but also help in designing more potent derivatives with improved pharmacological properties. The integration of experimental data with computational predictions has become an essential part of modern drug discovery research.

The future prospects for N-(furan-rimethylmethylene)-N'-[(E)-(3-hydroxypropenoyl)thio]-N-furfurylurea and related compounds are vast. Ongoing research aims to explore their potential in treating various diseases by modulating key biological pathways. Additionally, efforts are being made to optimize their synthetic routes to improve yield and scalability. The development of novel synthetic methodologies will not only facilitate further research but also open up new avenues for drug discovery in chemical biology.